Cas no 1806932-34-2 (6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1806932-34-2
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4866066
• Update Time: 2025-06-09

6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-3-1-2(12(13)14)4(8)5(11-3)6(9)10/h1,6H
• InChI Key： KYBHSUGHIPDRKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)F)=N1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine

Introduction to 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1806932-34-2)

6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine, with the CAS number 1806932-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development.

The structural features of 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple fluorine atoms and a nitro group introduces unique electronic properties that can influence its reactivity and biological interactions. Specifically, the difluoromethyl substituent enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further derivatization.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing the bioavailability and binding affinity of drug candidates. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved therapeutic outcomes. The introduction of fluorine at the 2-position and 3-position of the pyridine ring in 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine contributes to its unique chemical profile, making it a versatile building block for medicinal chemists.

The chloro substituent at the 6-position further enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for constructing more complex scaffolds. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are commonly employed in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular modeling studies on 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine have revealed potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These insights have guided the design of novel derivatives with enhanced efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine-based compounds have emerged as promising candidates due to their ability to modulate key metabolic pathways such as glycolysis and glutaminolysis. The structural features of 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine, including its fluorinated moieties and nitro group, make it a suitable candidate for designing inhibitors of enzymes like hexokinase and glutaminase.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals. Fluorinated pyridines are known for their ability to enhance the efficacy of pesticides and herbicides by improving their stability and bioavailability. The unique structural properties of 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine suggest that it could be incorporated into novel formulations designed to combat resistant plant pathogens.

The synthesis of 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Catalytic techniques and green chemistry principles have been particularly beneficial in reducing waste and improving reaction efficiencies.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any chemical compound, comprehensive safety assessments are essential before its use in human trials or commercial applications.

The role of fluorinated pyridines in drug discovery continues to expand with each passing year. The ability to fine-tune the electronic properties and metabolic stability of these compounds through strategic modifications opens up endless possibilities for designing new drugs. The unique characteristics of 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine position it as a key intermediate in this ongoing quest for novel therapeutic agents.

In conclusion, 6-Chloro-2-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1806932-34-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in the chemical sciences is likely to grow even further.